Cas no 942935-70-8 (4-Bromo-2-(cyanomethyl)benzoic acid)

• Product Name: 4-Bromo-2-(cyanomethyl)benzoic acid
• CAS No: 942935-70-8
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 2817834
• Update Time: 2023-08-07

4-Bromo-2-(cyanomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(cyanomethyl)benzoic acid
• 4-Bromo-2-cyanomethyl-benzoic acid
• Benzoic acid, 4-bromo-2-(cyanomethyl)-

• Inchi： 1S/C9H6BrNO2/c10-7-1-2-8(9(12)13)6(5-7)3-4-11/h1-2,5H,3H2,(H,12,13)
• InChI Key： CNICEBGPOTZLOV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1